Cas no 844640-20-6 (Octane, 2-(1,1-dimethylethoxy)-)

• Product Name: Octane, 2-(1,1-dimethylethoxy)-
• CAS No: 844640-20-6
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 667157
• PubChem ID: 12193481
• Update Time: 2025-04-19

Octane, 2-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Octane, 2-(1,1-dimethylethoxy)-
• 2-[(2-methylpropan-2-yl)oxy]octane
• DTXSID30479902
• 2-t-Butoxyoctane
• 844640-20-6

• Inchi： 1S/C12H26O/c1-6-7-8-9-10-11(2)13-12(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： RPDXBCHKWMUFMB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C)CCCCCC

Computed Properties

• Exact Mass: 186.198365449g/mol
• Monoisotopic Mass: 186.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų